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Compound of Interest

Compound Name: Savoxepin mesylate

Cat. No.: B610699

For Researchers, Scientists, and Drug Development Professionals

Introduction

Savoxepin, a tetracyclic cyano-dibenzoxepino-azepine derivative, is a potent antidopaminergic
agent.[1] This technical guide provides a comprehensive overview of the available information
on Savoxepin mesylate, including its chemical identity, and delves into the broader
pharmacological context of its mechanism of action as a dopamine D2 receptor antagonist.
Due to the limited publicly available data specific to Savoxepin, this guide supplements known
information with established principles and experimental protocols relevant to its drug class.

Chemical Identity and Molecular Structure

Savoxepin mesylate is identified by the following chemical and structural information.
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Identifier Value

CAS Number 79262-47-8[1][2][3][4]
Molecular Formula C26H30N204S
Molecular Weight 466.59 g/mol

18-(cyclopentylmethyl)-8-oxa-18-
azatetracyclo[13.5.0.02,7.0°,4]licosa-

IUPAC Name
1(15),2(7),3,5,9,11,13-heptaene-4-
carbonitrile;methanesulfonic acid
Synonyms CGP-19486A, Savoxepin mesilate

Molecular Structure:

[Chemical Structure of Savoxepin Mesylate]

Figure 1: Molecular Structure of Savoxepin Mesylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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